Cas no 798540-45-1 (L-Lysine, L-valyl-L-alanyl-L-alanyl-)

• Product Name: L-Lysine, L-valyl-L-alanyl-L-alanyl-
• CAS No: 798540-45-1
• MF: C₁₇H₃₃N₅O₅
• MW: 387.474424123764
• CID: 531838
• PubChem ID: 71402605
• Update Time: 2025-04-19

L-Lysine, L-valyl-L-alanyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

• L-Lysine, L-valyl-L-alanyl-L-alanyl-
• (2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]propanoyl]amino]propanoyl]amino]hexanoic acid
• L-Valyl-L-alanyl-L-alanyl-L-lysine
• 798540-45-1
• DTXSID10823565

• Inchi： 1S/C17H33N5O5/c1-9(2)13(19)16(25)21-10(3)14(23)20-11(4)15(24)22-12(17(26)27)7-5-6-8-18/h9-13H,5-8,18-19H2,1-4H3,(H,20,23)(H,21,25)(H,22,24)(H,26,27)/t10-,11-,12-,13-/m0/s1
• InChI Key： YBOJIZUVDCOPGV-CYDGBPFRSA-N
• SMILES： O=C([C@H](C(C)C)N)N[C@@H](C)C(N[C@@H](C)C(N[C@H](C(=O)O)CCCCN)=O)=O

Computed Properties

• Exact Mass: 387.24816917g/mol
• Monoisotopic Mass: 387.24816917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.6
• Topological Polar Surface Area: 177Ų